Ethyl 4-[(4-methylbenzyl)amino]-6-nitro-3-quinolinecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of quinoline, which is a heterocyclic aromatic organic compound. It has a benzylamine and a nitro group attached to the quinoline ring and an ethyl ester at the 3-position .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the quinoline ring, a common structure in many pharmaceutical compounds. The benzylamine and nitro groups attached to the ring would likely have significant effects on the compound’s physical and chemical properties .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the nitro group, benzylamine, and ester could affect properties like solubility, melting point, and reactivity .Scientific Research Applications
- Ethyl 4-[(4-methylbenzyl)amino]-6-nitro-3-quinolinecarboxylate exhibits promising anticancer activity. Researchers have explored its effects on cancer cell lines, particularly in inhibiting cell proliferation and inducing apoptosis. Mechanistic studies reveal interactions with key cellular pathways, making it a potential candidate for targeted cancer therapies .
- Inflammation plays a crucial role in various diseases. This compound has shown anti-inflammatory effects by modulating cytokines, enzymes, and transcription factors. Researchers investigate its potential as a novel anti-inflammatory agent for conditions like rheumatoid arthritis and inflammatory bowel diseases .
- Ethyl 4-[(4-methylbenzyl)amino]-6-nitro-3-quinolinecarboxylate exhibits antimicrobial properties against bacteria, fungi, and parasites. Studies explore its efficacy against drug-resistant strains, making it relevant for combating infectious diseases .
- Neurodegenerative disorders, such as Parkinson’s disease, necessitate neuroprotective agents. This compound has been investigated for its ability to mitigate oxidative stress, enhance mitochondrial function, and protect neurons. It may hold promise in preventing or slowing neurodegeneration .
- Cardiovascular diseases remain a global health concern. Researchers have studied the vasodilatory effects of this compound, potentially aiding in managing hypertension and improving blood flow. Its impact on endothelial function and vascular health warrants further investigation .
- Ethyl 4-[(4-methylbenzyl)amino]-6-nitro-3-quinolinecarboxylate’s unique chemical structure makes it suitable for drug delivery systems. Scientists explore its use as a carrier for targeted drug delivery, enhancing bioavailability and minimizing side effects .
Anticancer Potential
Anti-Inflammatory Properties
Antimicrobial Activity
Neuroprotective Effects
Cardiovascular Applications
Drug Delivery Systems
These applications highlight the versatility and potential of this compound across diverse scientific domains. Further research and clinical trials are essential to fully unlock its therapeutic benefits. If you’d like more detailed information on any specific application, feel free to ask
Mechanism of Action
properties
IUPAC Name |
ethyl 4-[(4-methylphenyl)methylamino]-6-nitroquinoline-3-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N3O4/c1-3-27-20(24)17-12-21-18-9-8-15(23(25)26)10-16(18)19(17)22-11-14-6-4-13(2)5-7-14/h4-10,12H,3,11H2,1-2H3,(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKUWUQQKVLSEOE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=CC(=CC2=C1NCC3=CC=C(C=C3)C)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-[(4-methylbenzyl)amino]-6-nitro-3-quinolinecarboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.